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Get Quote

The table below consolidates the key identified characteristics of Lurtotecan:

Feature

Description

Chemical Class

Primary
Modification

Solubility Feature

Solubilizing Group

Documented
Potency

Current Status

Hexacyclic camptothecin analog [1]

10, 11-ethylenedioxy group forming a six-membered ring between positions 10
and 11 [1]

Water-soluble derivative [1]

4-methylpiperazino-methylene substituent at position 7 [1]

"Great potency" demonstrated in clinical research [1]

Clinical trials discontinued, mainly due to unmanageable toxicity and insufficient
efficacy [2]

Mechanism of Action and Design Rationale

Lurtotecan was designed based on established structure-activity relationship (SAR) principles for

camptothecins. Its structure incorporates two key modifications to improve upon the natural product lead [1]

[3]:
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¢ Hexacyclic System: The 10,11-ethylenedioxy bridge creates an additional ring. This modification
was known to produce analogs with great potency and increased water solubility [1].

e Water-Solubilizing Group: The introduction of a 4-methylpiperazino-methylene group at the 7-
position was a strategy to yield a hexacyclic analog with good water solubility, addressing a major
limitation of the parent camptothecin compound [1].

As a topoisomerase I (Topo I) inhibitor, Lurtotecan shares the core mechanism of action with other
camptothecins. The following diagram illustrates this general mechanism, which stabilizes the Topo I-DNA

complex leading to irreversible DNA damage.
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camptothecin mechanism: Topo I inhibition leads to apoptosis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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